Cas no 2679825-58-0 (rac-(3R,4R)-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2679825-58-0
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 5644102
• PubChem ID: 165909644
• Update Time: 2025-06-08

rac-(3R,4R)-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679825-58-0
• rac-(3R,4R)-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid
• EN300-28271063

• Inchi： 1S/C8H14N2O2/c11-8(12)7-4-10-3-6(7)5-1-9-2-5/h5-7,9-10H,1-4H2,(H,11,12)/t6-,7+/m0/s1
• InChI Key： OCJWJVUPZDUCGD-NKWVEPMBSA-N
• SMILES： OC([C@@H]1CNC[C@H]1C1CNC1)=O

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 61.4Ų

Additional information on rac-(3R,4R)-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid

Professional Introduction to Rac-(3R,4R)-4-(azetidin-3-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2679825-58-0)

Rac-(3R,4R-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2679825-58-0, has garnered considerable attention due to its potential applications in drug development and molecular biology. The intricate stereochemistry of this molecule, particularly the presence of the azetidin-3-yl moiety and the pyrrolidine ring, makes it a valuable scaffold for designing novel therapeutic agents.

The structural motif of rac-(3R,4R-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid) exhibits a high degree of chirality, which is crucial for its biological activity. The stereogenic centers at the 3R and 4R positions contribute to the compound's specificity in interacting with biological targets. This stereochemical arrangement has been a focal point in recent research, as it influences the compound's pharmacokinetic and pharmacodynamic properties. The azetidin-3-yl group, a five-membered heterocycle, introduces additional complexity to the molecule, enabling diverse interactions with biological receptors.

In recent years, there has been a surge in research aimed at developing new therapeutic strategies for various diseases, including neurological disorders and infectious diseases. Rac-(3R,4R-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid) has emerged as a promising candidate in this context. Its unique structural features make it an ideal candidate for modulating biological pathways involved in these conditions. For instance, studies have suggested that the compound may interact with specific enzymes and receptors that are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of rac-(3R,4R-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid) involves sophisticated organic chemistry techniques that highlight its complexity. The stereocontrol during the synthesis of the pyrrolidine ring and the incorporation of the azetidin-3-yl group are critical steps that determine the compound's overall efficacy. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods not only ensure the quality of the final product but also open avenues for further structural modifications.

The pharmacological profile of rac-(3R,4R-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid) has been extensively studied in vitro and in vivo. Preliminary findings indicate that the compound exhibits significant binding affinity to certain biological targets, making it a potential lead compound for drug development. Its ability to modulate enzyme activity and receptor interactions has been explored in various disease models. For example, researchers have investigated its potential role in inhibiting inflammatory pathways and reducing oxidative stress, which are key mechanisms involved in chronic diseases.

The development of novel drug candidates often requires a deep understanding of their molecular interactions at the atomic level. Computational chemistry techniques have played a pivotal role in elucidating the binding modes of rac-(3R,4R-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid) with biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with proteins and nucleic acids. These computational studies not only aid in rational drug design but also help predict potential side effects and optimize drug delivery systems.

In conclusion, rac-(3R,4R-4-(azetidin-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2679825-58-0) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique stereochemistry and functional groups make it an attractive scaffold for designing novel therapeutic agents. Ongoing research continues to explore its pharmacological properties and applications in treating various diseases. As our understanding of molecular interactions advances, compounds like rac-(Rac-(3R,4R)-4-(azetidin..._{^{CAS No. 2679825...CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.}}>) are expected to play a crucial role in shaping future therapeutic strategies.